N-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N4O4S2/c24-17(20-9-12-3-4-13-14(8-12)27-11-26-13)10-29-18-6-5-16(22-23-18)21-19(25)15-2-1-7-28-15/h1-8H,9-11H2,(H,20,24)(H,21,22,25)
• InChI Key: IBCPBXWVIHSUPV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C19H16N4O4S2
• Molecular Weight: 428.5 g/mol

Description

The compound contains several functional groups including an amide, a thiophene, a pyridazine, and a benzo[d][1,3]dioxol-5-ylmethyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by X-ray crystallography, which would provide information about the arrangement of atoms in the molecule and the angles between bonds.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the thiophene and pyridazine rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the amide could influence its solubility in different solvents.

Scientific Research Applications

Synthesis and Characterization

• The compound has been studied for its synthesis and characterization, with a focus on its potential as a biological agent. For example, a study by Talupur, Satheesh, and Chandrasekhar (2021) involved the synthesis and characterization of related compounds, including antimicrobial evaluation and docking studies, highlighting the scientific interest in developing and understanding such molecules (Talupur et al., 2021).

Biological Activities and Applications

• There is ongoing research into the biological activities of similar compounds. For instance, the work by Norman et al. (1996) involved synthesizing and evaluating heterocyclic carboxamides, which include structures similar to the specified compound, for their potential as antipsychotic agents (Norman et al., 1996).
• Additionally, research by Amr et al. (2010) explored the synthesis of novel thiophene derivatives, including structures resembling the specified compound, for their potential antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr et al., 2010).

Chemical Transformations and Synthesis

• The compound is part of ongoing research into chemical transformations and novel synthesis methods. For example, Pokhodylo et al. (2010) studied novel transformations of the amino and carbonyl/nitrile groups in similar thiophene structures for synthesis applications (Pokhodylo et al., 2010).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be interesting to investigate its biological activity given the presence of functional groups that are often found in bioactive compounds.